N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide

• IUPAC Name: [(Z)-[amino(1,2,4-oxadiazol-3-yl)methylidene]amino] 2-phenylacetate
• InChI: InChI=1S/C11H10N4O3/c12-10(11-13-7-17-15-11)14-18-9(16)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,12,14)
• InChI Key: YQUDSSISBLLOLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)ON=C(C2=NOC=N2)N
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)O/N=C(/C2=NOC=N2)\N
• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.22 g/mol

Description

N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide, also known as PAOOCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PAOOCA belongs to the class of oxadiazole derivatives and has a unique structure that makes it a promising candidate for drug development and other scientific applications.

Mechanism of Action

The mechanism of action of N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has been shown to induce cell cycle arrest and apoptosis, which may be related to its ability to inhibit the activity of certain enzymes.
Biochemical and Physiological Effects
N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has also been shown to inhibit the production of inflammatory cytokines in vitro, suggesting that it may have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has several advantages for laboratory experiments, including its high purity and stability. However, one limitation is that it may exhibit low solubility in certain solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide. One potential area of investigation is its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another area of research could focus on the development of new synthetic methods for N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide that improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide and its potential interactions with other drugs and biological molecules.

Synthesis Methods

N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide can be synthesized using a variety of methods, including the reaction of 2-phenylacetic acid with oxalyl chloride and subsequent reaction with hydrazine hydrate. Another method involves the reaction of 2-phenylacetic acid with thionyl chloride and subsequent reaction with hydrazine hydrate. Both methods have been reported to yield high purity N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide.

Scientific Research Applications

N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has been extensively studied for its potential applications in various scientific fields. In drug development, N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has been shown to exhibit potent antitumor activity against various cancer cell lines. N'-[(2-phenylacetyl)oxy]-1,2,4-oxadiazole-3-carboximidamide has also been investigated for its potential as an anti-inflammatory and anti-bacterial agent.